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Compound of Interest

Compound Name: Oroxindin

CAS No.: 51059-44-0

Cat. No.: B1683319

Get Quote

Technical Guide & Experimental Protocols[1]

Executive Summary
Oroxindin (Chemical Name: Wogonin-7-O-glucuronide; Synonym: Wogonoside) is a bioactive

flavone glycoside isolated from Oroxylum indicum and Scutellaria baicalensis.[1][2][3] While its

aglycone, Wogonin, is widely recognized for BBB permeability, Oroxindin presents a unique

pharmacological profile characterized by high metabolic stability and specific transport

mechanisms.[1]

This guide details the application of Oroxindin in neuroinflammation studies, specifically

targeting the modulation of NF-κB and Nrf2/HO-1 signaling pathways in microglial cells. It

provides validated protocols for in vitro screening (BV-2/HMC3 cells) and in vivo efficacy

testing, addressing the critical challenge of solubility and bioavailability inherent to flavonoid

glycosides.

Chemical Identity & Pharmacological Rationale[1][3]
[4]
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Chemical Structure & Properties
Researchers must distinguish Oroxindin from its aglycone to ensure accurate dosing and

mechanistic interpretation.

Property Specification

Common Name Oroxindin (Wogonoside)

IUPAC Name

5-hydroxy-8-methoxy-4-oxo-2-phenylchromen-

7-yl

-D-glucopyranosiduronic acid

CAS Number 51059-44-0

Molecular Formula C₂₂H₂₀O₁₁

Molecular Weight 460.39 g/mol

Solubility
Soluble in DMSO (>10 mM); Poorly soluble in

water.[1][4]

Key Distinction Oroxindin is the 7-glucuronide of Wogonin.

Mechanism of Action (MOA)
Oroxindin acts as a dual-regulator in neuroinflammatory cascades:[1]

NF-κB Suppression: It inhibits the phosphorylation of IKK

and I

B

, preventing the nuclear translocation of the NF-κB p65 subunit. This blocks the transcription
of pro-inflammatory cytokines (TNF-

, IL-1

, IL-6) and enzymes (iNOS, COX-2).[1][5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1683319/docs?utm_src=pdf-body#application-note-oroxindin-wogonoside-in-neuroinflammation-research
https://en.wikipedia.org/wiki/Oroxindin
https://pubchem.ncbi.nlm.nih.gov/compound/Oroxindin
https://www.benchchem.com/product/b1683319/docs?utm_src=pdf-body#application-note-oroxindin-wogonoside-in-neuroinflammation-research
https://en.wikipedia.org/wiki/Oroxindin
https://en.wikipedia.org/wiki/Oroxindin
https://pmc.ncbi.nlm.nih.gov/articles/PMC11768729/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nrf2 Activation: It promotes the nuclear translocation of Nrf2, likely by modifying Keap1,

leading to the upregulation of Heme Oxygenase-1 (HO-1), a potent antioxidant enzyme that

mitigates ROS-induced neuronal damage.[1]

Pathway Visualization
The following diagram illustrates the dual-targeting mechanism of Oroxindin within a microglial

cell.
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Caption: Oroxindin inhibits TLR4-mediated NF-κB activation while simultaneously enhancing

Nrf2-ARE antioxidant signaling.[1]
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Preparation of Stock Solutions
Flavonoid glycosides are prone to precipitation in aqueous media. Proper solubilization is

critical for reproducibility.[1]

Stock Solution (50 mM): Dissolve Oroxindin powder in sterile, cell-culture grade DMSO.

Vortex for 1 minute until completely clear.

Storage: Aliquot into amber tubes (light sensitive) and store at -20°C. Stable for 3 months.

Avoid repeated freeze-thaw cycles.[1]

Working Solution: Dilute the stock solution in serum-free culture medium (e.g., DMEM)

immediately prior to use.

Note: Ensure the final DMSO concentration in the cell culture is < 0.1% (v/v) to avoid

solvent toxicity.

In Vitro Microglial Activation Assay (BV-2 or Primary
Microglia)
Objective: Determine the anti-inflammatory efficacy of Oroxindin against LPS-induced

activation.

Materials:

BV-2 murine microglial cell line.[1][6]

LPS (Lipopolysaccharide, E. coli O55:B5).[1]

Griess Reagent (for Nitric Oxide).[1]

ELISA kits (TNF-α, IL-6).[1]

Step-by-Step Protocol:

Seeding: Plate BV-2 cells at a density of

cells/well in 6-well plates (for protein/RNA) or
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cells/well in 96-well plates (for MTT/Griess). Allow adherence for 24h.

Starvation (Optional but Recommended): Replace medium with low-serum (1% FBS)

medium for 4h to synchronize cells and reduce basal inflammation.

Pre-treatment: Treat cells with Oroxindin at varying concentrations (e.g., 10, 25, 50, 100

µM) for 1 to 2 hours prior to LPS exposure.[1]

Control: Vehicle control (0.1% DMSO).[1]

Stimulation: Add LPS (final concentration 100 ng/mL to 1 µg/mL) to the wells containing

Oroxindin.

Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

Analysis:

Supernatant: Collect for NO assay (Griess reaction) and ELISA (Cytokines).[1]

Cell Lysate: Collect for Western Blot (p-NF-κB p65, IκBα, Nrf2, HO-1) or RT-qPCR.[1]

In Vivo Neuroinflammation Model (LPS-Induced)
Objective: Assess whether Oroxindin can attenuate neuroinflammation systemically.

Animals: Male C57BL/6 mice (8-10 weeks).

Dosing Regimen:

Group 1: Vehicle Control (Saline/CMC-Na).[1]

Group 2: LPS Model (LPS 5 mg/kg, i.p.).[1]

Group 3: Oroxindin Low Dose (15 mg/kg, i.p. or p.o.).[1]

Group 4: Oroxindin High Dose (45 mg/kg, i.p. or p.o.).[1]

Protocol:
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Pre-treatment: Administer Oroxindin once daily for 3 to 7 days prior to LPS injection.

Formulation: Oroxindin can be suspended in 0.5% Carboxymethyl cellulose (CMC-Na) for

oral gavage or dissolved in 10% DMSO/40% PEG300/50% Saline for i.p.[1]

Induction: On the final day, 1 hour after the last Oroxindin dose, inject LPS (5 mg/kg, i.p.).

Termination: Sacrifice animals 6 to 24 hours post-LPS injection (time point depends on

whether mRNA or protein is the target).

Tissue Processing:

Perfuse with ice-cold PBS.

Dissect Hippocampus and Cortex.

Flash freeze in liquid nitrogen for biochemical analysis or fix in 4% PFA for

immunohistochemistry (Iba-1 staining for microglia).[1]

Data Analysis & Expected Results
Quantitative Readouts (Table Template)
Use the following structure to organize your data. Significant inhibition is typically observed in a

dose-dependent manner.[1]
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Assay Readout
LPS Only
(Model)

LPS +
Oroxindin
(Low)

LPS +
Oroxindin
(High)

Interpretati
on

Griess Assay
Nitric Oxide

(µM)

High (

)

Moderate (

)

Low (

)

Inhibition of

iNOS activity.

[1]

ELISA
TNF-α

(pg/mL)

High (

)
Reduced

Significantly

Reduced

Suppression

of cytokine

release.[1]

Western Blot
p-p65 / Total

p65
High Ratio Decreased Baseline-like

Blockade of

NF-κB

translocation.

[1]

Western Blot
HO-1

Expression
Low Increased

Highly

Increased

Activation of

Nrf2

antioxidant

defense.[1]

Troubleshooting Guide
Issue: High cytotoxicity in Oroxindin-treated cells.[1]

Solution: Verify DMSO concentration is <0.1%.[1] Perform an MTT assay on Oroxindin
alone (without LPS) to establish the non-toxic range. Flavonoids can be toxic >100 µM in

sensitive lines.

Issue: Inconsistent In Vivo results.

Solution: Oroxindin is a glucuronide.[1][3][4] Its absorption may be limited by transporters

(OATPs).[1] Consider checking plasma levels or using the aglycone (Wogonin) as a

positive control to distinguish between bioavailability issues and efficacy issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Oroxindin - Wikipedia [en.wikipedia.org]

2. ias.ac.in [ias.ac.in]

3. taylorandfrancis.com [taylorandfrancis.com]

4. Oroxindin | C22H20O11 | CID 3084961 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Molecular Mechanisms Underlying Neuroinflammation Intervention with Medicinal Plants:
A Critical and Narrative Review of the Current Literature - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Note: Oroxindin (Wogonoside) in
Neuroinflammation Research]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://en.wikipedia.org/wiki/Oroxindin
https://www.mdpi.com/2076-3425/13/8/1144
https://pubmed.ncbi.nlm.nih.gov/22155073/
https://en.wikipedia.org/wiki/Oroxindin
https://www.benchchem.com/product/b1683319/docs?utm_src=pdf-body#application-note-oroxindin-wogonoside-in-neuroinflammation-research
https://en.wikipedia.org/wiki/Oroxindin
https://www.benchchem.com/product/b1683319/docs?utm_src=pdf-body#application-note-oroxindin-wogonoside-in-neuroinflammation-research
https://en.wikipedia.org/wiki/Oroxindin
https://www.ias.ac.in/article/fulltext/chem/088/05/0323-0327
https://en.wikipedia.org/wiki/Oroxindin
https://en.wikipedia.org/wiki/Oroxindin
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7599863/
https://www.benchchem.com/product/b1683319/docs?utm_src=pdf-body#application-note-oroxindin-wogonoside-in-neuroinflammation-research
https://en.wikipedia.org/wiki/Oroxindin
https://en.wikipedia.org/wiki/Oroxindin
https://pubmed.ncbi.nlm.nih.gov/23666070/
https://en.wikipedia.org/wiki/Oroxindin
https://en.wikipedia.org/wiki/Oroxindin
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4666838/
https://en.wikipedia.org/wiki/Oroxindin
https://www.benchchem.com/product/b1683319?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Oroxindin
https://www.ias.ac.in/article/fulltext/jcsc/088/05/0323-0327
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Wogonin/
https://pubchem.ncbi.nlm.nih.gov/compound/Oroxindin
https://pmc.ncbi.nlm.nih.gov/articles/PMC11768729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11768729/
https://www.researchgate.net/publication/349330062_Natural_antioxidants_for_neuroinflammatory_disorders_and_possible_involvement_of_Nrf2_pathway_A_review
https://www.mdpi.com/2076-3425/13/8/1144
https://www.benchchem.com/product/b1683319/docs#application-note-oroxindin-wogonoside-in-neuroinflammation-research
https://www.benchchem.com/product/b1683319/docs#application-note-oroxindin-wogonoside-in-neuroinflammation-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1683319/docs#application-note-oroxindin-
wogonoside-in-neuroinflammation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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